Cas no 1447943-53-4 (6,6-Difluorospiro[2.5]octane-1-carboxylic acid)

• Product Name: 6,6-Difluorospiro[2.5]octane-1-carboxylic acid
• CAS No: 1447943-53-4
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• MDL: MFCD27995747
• CID: 4600436
• PubChem ID: 86276644
• Update Time: 2025-06-14

6,6-Difluorospiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluorospiro[2.5]octane-1-carboxylic acid
• 6,6-difluorospiro[2.5]octane-2-carboxylic acid
• Spiro[2.5]octane-1-carboxylic acid, 6,6-difluoro-
• (1R)-6,6-Difluorospiro[2.5]octane-1-carboxylic acid
• (1S)-6,6-Difluorospiro[2.5]octane-1-carboxylic acid
• TQR0538
• (+)-6,6-difluorospiro[2.5]octane-1-carboxylic acid
• Z2335646998
• 6,6-Difluorospiro[2.5]octane-1-carboxylicacid
• EN300-219938
• DTXSID501248222
• 1447943-53-4
• HWDQLQCPHNGWIW-UHFFFAOYSA-N
• MFCD27995747
• SCHEMBL15114509
• Z1939440280
• CS-0050367
• AS-43495
• AKOS026671186

• MDL： MFCD27995747
• Inchi： 1S/C9H12F2O2/c10-9(11)3-1-8(2-4-9)5-6(8)7(12)13/h6H,1-5H2,(H,12,13)
• InChI Key： HWDQLQCPHNGWIW-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)CC2C(=O)O)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 6,6-Difluorospiro[2.5]octane-1-carboxylic acid

Comprehensive Overview of 6,6-Difluorospiro[2.5]octane-1-carboxylic acid (CAS No. 1447943-53-4)

6,6-Difluorospiro[2.5]octane-1-carboxylic acid (CAS No. 1447943-53-4) is a highly specialized fluorinated spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and difluorinated moiety make it a valuable building block for drug discovery, particularly in the development of bioactive molecules targeting metabolic disorders and central nervous system (CNS) diseases. Researchers are increasingly exploring its potential as a carboxylic acid derivative to enhance pharmacokinetic properties such as solubility and membrane permeability.

The compound's spiro[2.5]octane scaffold offers structural rigidity, which is crucial for designing conformationally constrained analogs in medicinal chemistry. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with the growing demand for next-generation therapeutics. With the rise of AI-driven drug design, 6,6-Difluorospiro[2.5]octane-1-carboxylic acid has been flagged in computational screenings for its potential to modulate protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, the incorporation of fluorine atoms at the 6-position of the spirocyclic ring enhances metabolic stability—a key consideration for oral drug formulations. This aligns with industry trends favoring fluorine-containing compounds to improve drug half-lives. Notably, the compound's carboxylic acid group allows for versatile derivatization, enabling the creation of amides, esters, and other derivatives critical for structure-activity relationship (SAR) studies.

Environmental and sustainability concerns have also propelled interest in 6,6-Difluorospiro[2.5]octane-1-carboxylic acid. Its potential application in green chemistry workflows, such as catalytic fluorination methods, addresses the demand for eco-friendly synthetic routes. Furthermore, its role in bioisosteric replacements—replacing traditional functional groups with fluorinated analogs—has been explored to reduce toxicity while maintaining efficacy.

In material science, this compound's spirocyclic architecture contributes to the development of advanced polymers with tailored thermal and mechanical properties. Its difluorinated motif is particularly relevant for designing liquid crystals and organic electronic materials, where fluorine substitution fine-tunes electronic characteristics.

Given the surge in preclinical research on spirocyclic compounds, 6,6-Difluorospiro[2.5]octane-1-carboxylic acid is frequently cited in patents and publications related to G-protein-coupled receptor (GPCR) modulators and enzyme inhibitors. Its CAS No. 1447943-53-4 serves as a pivotal identifier for regulatory and intellectual property documentation, underscoring its commercial relevance.

For researchers sourcing this compound, purity and stereochemical integrity are paramount. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to verify its structural authenticity. As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), this molecule's compact yet functionalized framework positions it as a promising fragment library candidate.

In summary, 6,6-Difluorospiro[2.5]octane-1-carboxylic acid exemplifies the convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from drug discovery to materials engineering—reflect broader trends in fluorine chemistry and spirocyclic exploitation, making it a compound of enduring scientific and industrial significance.